Chembl4554254

• IUPAC Name: N-(2-ethoxyphenyl)-2-(5-oxo-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraen-4-yl)acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-2-29-15-9-5-4-8-14(15)23-17(27)11-26-21(28)25-12-22-20-18(19(25)24-26)13-7-3-6-10-16(13)30-20/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3,(H,23,27)
• InChI Key: HPMRIFBMFXVEBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCC5
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

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Synthesis Analysis

This involves retrosynthetic analysis, which is a technique for solving problems in the planning of organic syntheses. This is transforming a target molecule into simpler precursor structures regardless of any potential reactivity/interaction with reagents.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are used to determine the arrangement of atoms within a molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes studying the rate of the reaction and its yield.

Physical And Chemical Properties Analysis

This includes studying properties such as melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

ChEMBL Database Overview

ChEMBL is a comprehensive bioactivity database for drug discovery that contains a vast amount of data related to drug-like bioactive compounds. It is designed to support a wide range of chemical biology and drug-discovery research problems by providing access to data abstracted from primary literature and standardized to enhance quality and utility. The database includes over 5.4 million bioactivity measurements for more than 1 million compounds and 5200 protein targets. Access to this data is facilitated through various means, including a web-based interface, data downloads, and web services (Gaulton et al., 2011).

Expanding Applications and Data Sources

ChEMBL has evolved to include data from new sources beyond the medicinal chemistry literature, such as neglected disease screening and drug metabolism. This expansion has broadened its applicability to areas like crop protection and clinical candidate targeting. The database now also features enhanced search capabilities and the inclusion of metabolic pathways for drugs, making it a more versatile tool for drug discovery and chemical biology research (Gaulton et al., 2016).

Streamlined Access via Web Services

The update to ChEMBL's web services has significantly expanded the amount of data accessible programmatically, adding new functionalities and allowing for the development of applications and workflows relevant to drug discovery. This includes both data-focused services and utility services for common cheminformatics methods, streamlining the integration of ChEMBL data into research and development processes (Davies et al., 2015).

Direct Data Deposition and Interface Improvements

Recent improvements to ChEMBL include a new data deposition system for updating datasets and a redesigned web interface for better user interaction. These changes aim to facilitate the robust capture and representation of assay details, enhancing the database's utility for drug discovery efforts (Mendez et al., 2018).

Mechanism of Action

In pharmacology, the mechanism of action (MOA) refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and safe handling procedures.

Future Directions

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